Cas no 2097985-78-7 (5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

• Product Name: 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• CAS No: 2097985-78-7
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 4776035
• Update Time: 2025-05-23

5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

• 5-aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• 5-amino-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• Inchi： 1S/C6H9N3O2/c7-9-1-3-4(2-9)6(11)8-5(3)10/h3-4H,1-2,7H2,(H,8,10,11)
• InChI Key： PFARHCQOOYTMNT-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CC2C(N1)=O)N

Computed Properties

• Exact Mass: 155.069476538 g/mol
• Monoisotopic Mass: 155.069476538 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 155.15
• XLogP3: -1.9
• Topological Polar Surface Area: 75.4

Additional information on 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione: A Comprehensive Overview

5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, with the CAS number 2097985-78-7, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrrolidinones and is characterized by its complex heterocyclic framework, which includes a tetrahydropyrrolo[3,4-c]pyrrole core with an amino group at the 5-position.

The chemical structure of 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione is particularly noteworthy for its potential to interact with various biological targets. The presence of the amino group and the pyrrolidinone ring system provides a versatile platform for functionalization and derivatization, making it an attractive scaffold for drug discovery and development. Recent studies have explored the pharmacological properties of this compound and its derivatives, revealing promising applications in the treatment of various diseases.

In the context of medicinal chemistry, 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its activity against cancer cells. Research published in the Journal of Medicinal Chemistry has shown that certain derivatives of this compound exhibit significant cytotoxic effects on a variety of cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond oncology, 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has also shown promise in other therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent. In vitro experiments have revealed that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it shows good stability in plasma and tissues. These characteristics are essential for ensuring that the compound can effectively reach its target sites in vivo.

In addition to its therapeutic potential, 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has been explored for its use as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable reagent for probing cellular processes and identifying new targets for drug discovery. For example, recent studies have utilized this compound to investigate the role of certain kinases in cell signaling cascades.

The synthesis of 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of a suitable amine with a cyclic ketone followed by cyclization to form the pyrrolidinone ring. Advances in synthetic chemistry have enabled researchers to produce this compound on a larger scale while maintaining high levels of purity and structural integrity.

In conclusion, 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, with CAS number 2097985-78-7, represents a promising scaffold for drug discovery and development. Its unique structural features and diverse biological activities make it an attractive target for further investigation. Ongoing research continues to uncover new applications and mechanisms of action for this compound and its derivatives. As our understanding of its properties deepens, it is likely that 5-Aminotetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione will play an increasingly important role in advancing medical treatments and improving patient outcomes.